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Compound of Interest

Compound Name:
1-(2-Tetrahydrofuroyl)piperazine

hydrobromide

Cat. No.: B1355225 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides a detailed, step-by-step procedure for the safe disposal of 1-(2-
Tetrahydrofuroyl)piperazine hydrobromide, a compound that requires careful handling due

to its potential hazards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with 1-(2-Tetrahydrofuroyl)piperazine hydrobromide and to use appropriate personal

protective equipment (PPE). This chemical is considered hazardous and can cause severe skin

burns and eye damage.[1]

Hazard Summary:

Hazard Classification Description

Skin Corrosion/Irritation Causes severe skin burns.[1]

Serious Eye Damage/Irritation Causes serious eye damage.[1]

Specific target organ toxicity May cause respiratory irritation.[1]
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Recommended Personal Protective Equipment (PPE):

PPE Item Specification

Eye/Face Protection
Wear safety glasses with side shields or

goggles.[2]

Skin Protection
Wear protective gloves and protective clothing.

[2]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA approved

respirator.[2]

Step-by-Step Disposal Procedure
The recommended disposal method for 1-(2-Tetrahydrofuroyl)piperazine hydrobromide is to

send it to a licensed and approved waste disposal plant.[1][2] Do not dispose of this chemical

into drains or the environment.[1]

1. Waste Collection and Segregation:

Collect waste 1-(2-Tetrahydrofuroyl)piperazine hydrobromide and any contaminated

materials (e.g., paper towels, gloves) in a designated, properly labeled, and sealed

container.

The container should be made of a material compatible with the chemical.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2]

2. Spill Management:

In case of a spill, avoid creating dust.[2]

Mechanically take up the spilled material and place it in an appropriate container for

disposal.[2]
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Clean the contaminated surface thoroughly.[2]

For liquid spills, soak up with an inert absorbent material before placing it in a suitable

container for disposal.[1][3]

3. Labeling and Documentation:

Clearly label the waste container with the chemical name: "Waste 1-(2-
Tetrahydrofuroyl)piperazine hydrobromide" and appropriate hazard symbols.

Maintain a log of the waste generated, including the quantity and date of disposal.

4. Arrange for Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 1-(2-
Tetrahydrofuroyl)piperazine hydrobromide.

Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-(2-
Tetrahydrofuroyl)piperazine hydrobromide.
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Disposal Workflow for 1-(2-Tetrahydrofuroyl)piperazine hydrobromide

Start: Identify Waste
1-(2-Tetrahydrofuroyl)piperazine hydrobromide

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Spill Occurred?

Contain and Clean Spill with
Inert Absorbent Material

Yes

Store Waste Container in a
Cool, Dry, Well-Ventilated Area

No

Contact Licensed Hazardous
Waste Disposal Company

Provide SDS and Arrange
for Waste Pickup

End: Waste Disposed of
According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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